Cas no 39574-16-8 (Ethyl 2-isothiocyanatopropionate)

• Product Name: Ethyl 2-isothiocyanatopropionate
• CAS No: 39574-16-8
• MF: C₆H₉NO₂S
• MW: 159.206160306931
• MDL: MFCD00070636
• CID: 89368
• PubChem ID: 142361
• Update Time: 2025-10-28

Ethyl 2-isothiocyanatopropionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-isothiocyanatopropionate
• 2-Isothiocyanatopropionic acid ethyl ester
• Ethyl 2-isothiocyanatopropanoate
• Ethyl L-2-isothiocyanatopropionate
• 2-Isothiocyanatopropanoic acid ethyl ester
• alanine,N-carbonothioyl-,ethyl ester
• N-thiocarbonyl-alanine ethyl ester
• AKOS009461120
• A912690
• ALJGYASQFZQQJX-UHFFFAOYSA-N
• MFCD00070636
• BB 0254423
• ethyl N-(thioxomethylene)alaninate
• EN300-1458863
• DTXSID20960177
• AS-61176
• SCHEMBL1457221
• J-802206
• FT-0612729
• Propanoic acid, 2-isothiocyanato-, ethyl ester
• Ethyl N-(sulfanylidenemethylidene)alaninate
• Ethyl 2-isothiocyanatopropanoate #
• 2-Isothiocyanato-propionic acid ethyl ester
• 39574-16-8
• ALBB-011898
• alanine, N-carbonothioyl-, ethyl ester

• MDL： MFCD00070636
• Inchi： 1S/C6H9NO2S/c1-3-9-6(8)5(2)7-4-10/h5H,3H2,1-2H3
• InChI Key： ALJGYASQFZQQJX-UHFFFAOYSA-N
• SMILES： S=C=NC(C(=O)OCC)C
• BRN： 1723243

Computed Properties

• Exact Mass: 159.03500
• Monoisotopic Mass: 159.035399
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 70.8

Experimental Properties

• Color/Form: liquid
• Density: 1,09 g/cm3
• Melting Point: Not available
• Boiling Point: 44 °C
• Flash Point: 63-64°C/1mm
• Refractive Index: 1.4925
• PSA: 70.75000
• LogP: 1.04080
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Ethyl 2-isothiocyanatopropionate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：(BD128342)
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-isothiocyanatopropionate

Ethyl 2-Isotiocyanatopropionate: A Comprehensive Overview

Ethyl 2-isotiocyanatopropionate, with the CAS number 39574-16-8, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and diverse applications. This compound belongs to the class of isothiocyanates, which are known for their reactivity and potential in various industrial and scientific fields. In this article, we will delve into the structure, synthesis, applications, and recent advancements related to ethyl 2-isotiocyanatopropionate.

Structure and Properties

Ethyl 2-isotiocyanatopropionate features a propionitrile group substituted with an isothiocyanate moiety. Its molecular formula is C₄H₇NO₂S, and it has a molar mass of approximately 135.17 g/mol. The compound is characterized by its strong reactivity due to the presence of the isothiocyanate group (-NCS), which makes it a valuable intermediate in organic synthesis. Recent studies have highlighted its ability to undergo nucleophilic substitutions, making it a key player in the development of new materials and pharmaceuticals.

Synthesis and Production

The synthesis of ethyl 2-isotiocyanatopropionate typically involves the reaction of thiourea derivatives with alkylating agents under specific conditions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize environmental impact during its manufacturing process.

Applications in Industry

Ethyl 2-isotiocyanatopropionate finds extensive use in the agricultural sector as a precursor for bioactive compounds. Its derivatives have been shown to exhibit potent pesticidal activity, making them valuable in crop protection. Additionally, this compound serves as an intermediate in the synthesis of advanced polymers and coatings, where its reactivity contributes to enhanced material properties.

Recent Research Developments

Recent studies have focused on leveraging ethyl 2-isotiocyanatopropionate for biomedical applications. For instance, researchers have explored its potential as a drug delivery agent due to its ability to form stable conjugates with therapeutic molecules. Furthermore, investigations into its role in enzymatic reactions have provided insights into its mechanisms of action at the molecular level.

Safety and Handling

While ethyl 2-isotiocyanatopropionate is not classified as a hazardous material under normal conditions, proper handling procedures are recommended due to its reactive nature. Storage in inert containers and adherence to standard laboratory safety protocols are essential to ensure safe usage.

In conclusion, ethyl 2-isotiocyanatopropionate continues to be a focal point in both academic research and industrial applications. Its unique chemical properties and versatility make it an indispensable compound in various fields, from agriculture to materials science. As research progresses, we can expect even more innovative uses for this remarkable molecule.